Cas no 2227801-96-7 (rac-(3R,4S)-4-(1,3-thiazol-2-yl)methylpyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(1,3-thiazol-2-yl)methylpyrrolidin-3-ol
• CAS No: 2227801-96-7
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 5570058
• PubChem ID: 165595115
• Update Time: 2025-06-11

rac-(3R,4S)-4-(1,3-thiazol-2-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-[(1,3-thiazol-2-yl)methyl]pyrrolidin-3-ol
• EN300-1636367
• 2227801-96-7
• rac-(3R,4S)-4-(1,3-thiazol-2-yl)methylpyrrolidin-3-ol

• Inchi： 1S/C8H12N2OS/c11-7-5-9-4-6(7)3-8-10-1-2-12-8/h1-2,6-7,9,11H,3-5H2/t6-,7-/m1/s1
• InChI Key： FSSGMZJBLGSUFL-RNFRBKRXSA-N
• SMILES： S1C=CN=C1C[C@@H]1CNC[C@H]1O

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 73.4Ų

Additional information on rac-(3R,4S)-4-(1,3-thiazol-2-yl)methylpyrrolidin-3-ol

Research Brief on rac-(3R,4S)-4-(1,3-thiazol-2-yl)methylpyrrolidin-3-ol (CAS: 2227801-96-7): Recent Advances and Applications

The compound rac-(3R,4S)-4-(1,3-thiazol-2-yl)methylpyrrolidin-3-ol (CAS: 2227801-96-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative, characterized by its thiazole moiety, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its synthesis, stereochemical resolution, and biological evaluation, highlighting its potential as a scaffold for drug development.

One of the key advancements in the synthesis of rac-(3R,4S)-4-(1,3-thiazol-2-yl)methylpyrrolidin-3-ol involves asymmetric catalytic methods to achieve high enantiomeric purity. Researchers have reported improved yields and selectivity using chiral auxiliaries and transition metal catalysts, which are critical for scaling up production for preclinical studies. Additionally, the compound's stability under physiological conditions has been investigated, with findings suggesting its suitability for oral administration in therapeutic applications.

In terms of biological activity, rac-(3R,4S)-4-(1,3-thiazol-2-yl)methylpyrrolidin-3-ol has demonstrated notable efficacy as a modulator of neurotransmitter receptors. Preliminary in vitro studies indicate its affinity for dopamine and serotonin receptors, positioning it as a potential candidate for treating psychiatric disorders such as schizophrenia and depression. Furthermore, its thiazole component has been linked to antimicrobial properties, with recent assays showing activity against resistant bacterial strains, including MRSA.

The pharmacokinetic profile of rac-(3R,4S)-4-(1,3-thiazol-2-yl)methylpyrrolidin-3-ol has also been a focal point of recent research. Studies utilizing mass spectrometry and radiolabeling techniques have elucidated its metabolic pathways, revealing minimal hepatotoxicity and favorable bioavailability. These findings support its progression into animal models for further efficacy and safety testing.

Looking ahead, the versatility of rac-(3R,4S)-4-(1,3-thiazol-2-yl)methylpyrrolidin-3-ol as a building block for novel therapeutics is being explored. Researchers are investigating its incorporation into hybrid molecules and prodrugs to enhance target specificity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials, particularly for CNS and infectious disease indications.

In conclusion, rac-(3R,4S)-4-(1,3-thiazol-2-yl)methylpyrrolidin-3-ol (CAS: 2227801-96-7) represents a compelling case study in modern drug discovery. Its synthetic accessibility, diverse biological activities, and favorable pharmacokinetics underscore its potential as a lead compound. Continued research will be essential to fully realize its therapeutic applications and address any challenges related to formulation and delivery.